Cas no 2596533-21-8 (5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid)

• Product Name: 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid
• CAS No: 2596533-21-8
• MF: C₁₁H₇F₃N₂O₃
• MW: 272.180093050003
• CID: 5953941
• PubChem ID: 165909194
• Update Time: 2025-11-06

5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283657
• 5-[3-(2,2,2-trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid
• 2596533-21-8
• 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid

• Inchi： 1S/C11H7F3N2O3/c12-11(13,14)10(19)16-3-1-2-7-4-8(9(17)18)6-15-5-7/h4-6H,3H2,(H,16,19)(H,17,18)
• InChI Key： DIFMALKPHQXDRR-UHFFFAOYSA-N
• SMILES： FC(C(NCC#CC1C=NC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 272.04087658g/mol
• Monoisotopic Mass: 272.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid

Comprehensive Overview of 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid (CAS No. 2596533-21-8)

The compound 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid (CAS No. 2596533-21-8) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a propynyl linkage, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where fluorinated moieties play a critical role. The compound's CAS No. 2596533-21-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the prop-1-yn-1-yl group in this molecule offers versatility for click chemistry applications, a hot topic in modern bioconjugation and material science. Its carboxylic acid functionality further enables easy derivatization, making it a preferred choice for designing prodrugs or biocompatible polymers. These attributes have sparked discussions in forums and publications about its potential in nanotechnology and drug delivery systems.

Environmental and regulatory trends also highlight the importance of sustainable chemistry in producing such compounds. Researchers are exploring green synthesis routes for 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid to minimize waste and energy consumption. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a key concern for investors and policymakers.

In summary, 5-[3-(2,2,2-Trifluoroacetamido)prop-1-yn-1-yl]pyridine-3-carboxylic acid (CAS No. 2596533-21-8) represents a cutting-edge tool for interdisciplinary research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to innovations in life sciences and beyond.